Cas no 851178-99-9 (4-Chloro-2,3-difluoropyridine)

4-Chloro-2,3-difluoropyridine structure
4-Chloro-2,3-difluoropyridine structure
Product Name:4-Chloro-2,3-difluoropyridine
CAS No:851178-99-9
MF:C5H2ClF2N
MW:149.525887012482
MDL:MFCD09031173
CID:706879
PubChem ID:11457771
Update Time:2025-09-26

4-Chloro-2,3-difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluoro-4-chloropyridine
    • 4-CHLORO-2,3-DIFLUOROPYRIDINE
    • Pyridine,4-chloro-2,3-difluoro-
    • 4-chloro-2,3-difluoro-pyridine
    • Pyridine,4-chloro-2,3-difluoro
    • Pyridine, 4-chloro-2,3-difluoro-
    • chlorodifluoropyridine
    • FCH864169
    • 4-chloranyl-2,3-bis(fluoranyl)pyridine
    • AX8095644
    • Y4244
    • AM20061541
    • A841217
    • 4-Chloro-2,3-difluoropyridine (ACI)
    • SB52858
    • DTXCID40417254
    • CS-0173728
    • 851178-99-9
    • SY286784
    • DB-011824
    • AS-59735
    • J-514918
    • SCHEMBL6347182
    • AKOS006290077
    • EN300-104579
    • DTXSID50466435
    • MFCD09031173
    • I11282
    • 4-Chloro-2,3-difluoropyridine
    • MDL： MFCD09031173
    • Inchi： 1S/C5H2ClF2N/c6-3-1-2-9-5(8)4(3)7/h1-2H
    • InChI Key： RFFJEZRNZLNVBG-UHFFFAOYSA-N
    • SMILES： FC1C(F)=C(Cl)C=CN=1

Computed Properties

  • Exact Mass: 148.98400
  • Monoisotopic Mass: 148.9843831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 2

Experimental Properties

  • Density: 1.451
  • Melting Point: -25--23℃
  • Boiling Point: 141-142℃
  • Flash Point: 44.497°C
  • Refractive Index: 1.4726 (589.3 nm 20℃)
  • PSA: 12.89000
  • LogP: 2.01320

4-Chloro-2,3-difluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2,3-difluoropyridine Pricemore >>

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4-Chloro-2,3-difluoropyridine Production Method

Production Method 1

1513-66-2 1513-66-2
851178-99-9 851178-99-9
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -75 °C
1.2 Reagents: CFC 113 ;  1 h, -75 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; Rausis, Thierry; Schlosser, Manfred, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 2

1513-66-2 1513-66-2
851178-99-9 851178-99-9
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  1 h, -75 °C
1.2 Reagents: CFC 113 ;  1 h, -75 °C
1.3 Reagents: Water
Reference
Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position
Bobbio, Carla; Schlosser, Manfred, Journal of Organic Chemistry, 2005, 70(8), 3039-3045

4-Chloro-2,3-difluoropyridine Raw materials

4-Chloro-2,3-difluoropyridine Preparation Products

4-Chloro-2,3-difluoropyridine Related Literature

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